Cas no 2137852-53-8 (8'-(propan-2-yl)-7',8'-dihydro-6'H-spiroazetidine-3,5'-imidazo1,2-apyrimidine-7'-one)

• Product Name: 8'-(propan-2-yl)-7',8'-dihydro-6'H-spiroazetidine-3,5'-imidazo1,2-apyrimidine-7'-one
• CAS No: 2137852-53-8
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• CID: 5609120
• PubChem ID: 165862882
• Update Time: 2025-07-15

8'-(propan-2-yl)-7',8'-dihydro-6'H-spiroazetidine-3,5'-imidazo1,2-apyrimidine-7'-one Chemical and Physical Properties

Names and Identifiers

• EN300-844059
• 2137852-53-8
• 8'-(propan-2-yl)-7',8'-dihydro-6'H-spiro[azetidine-3,5'-imidazo[1,2-a]pyrimidine]-7'-one
• 8'-(propan-2-yl)-7',8'-dihydro-6'H-spiroazetidine-3,5'-imidazo1,2-apyrimidine-7'-one

• Inchi： 1S/C11H16N4O/c1-8(2)15-9(16)5-11(6-12-7-11)14-4-3-13-10(14)15/h3-4,8,12H,5-7H2,1-2H3
• InChI Key： XKYMQNBQSBSMRA-UHFFFAOYSA-N
• SMILES： O=C1CC2(CNC2)N2C=CN=C2N1C(C)C

Computed Properties

• Exact Mass: 220.13241115g/mol
• Monoisotopic Mass: 220.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 50.2Ų

Additional information on 8'-(propan-2-yl)-7',8'-dihydro-6'H-spiroazetidine-3,5'-imidazo1,2-apyrimidine-7'-one

Compound Introduction: 8'-(propan-2-yl)-7',8'-dihydro-6'H-spiroazetidine-3,5'-imidazo1,2-apyrimidine-7'-one (CAS No. 2137852-53-8)

The compound CAS No. 2137852-53-8, formally known as 8'-(propan-2-yl)-7',8'-dihydro-6'H-spiroazetidine-3,5'-imidazo1,2-apyrimidine-7'-one, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The spirocyclic framework, integrating azetidine and imidazo[1,2-a]pyrimidine moieties, provides a versatile scaffold for drug discovery, particularly in addressing complex biological targets.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their ability to exhibit enhanced binding affinity and selectivity. The presence of the propan-2-yl substituent at the 8' position introduces conformational flexibility, which can be exploited to optimize pharmacokinetic properties. This structural motif has been extensively explored in the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer and inflammatory diseases.

In the context of contemporary research, the spiroazetidine-imidazo[1,2-a]pyrimidine core has demonstrated promising activity against various disease pathways. Notably, preclinical investigations have revealed its potential as a scaffold for developing agents that modulate enzyme activity and receptor interactions. The imidazo[1,2-a]pyrimidine ring is a well-known pharmacophore in medicinal chemistry, frequently incorporated into molecules with antiviral and anticancer properties. The integration of this ring with the azetidine component in 8'-(propan-2-yl)-7',8'-dihydro-6'H-spiroazetidine-3,5'-imidazo1,2-apyrimidine-7'-one creates a highly functionalized system capable of engaging multiple biological targets.

One of the most compelling aspects of this compound is its potential to interact with ATP-binding pockets of kinases. The spirocyclic structure ensures rigidity around the critical binding site while allowing for dynamic interactions with key residues. This balance between rigidity and flexibility is crucial for achieving high affinity and selectivity. Computational studies have suggested that the compound can adopt multiple conformations that optimize interactions with target proteins, making it an attractive candidate for further optimization.

The 3,5'-imidazo[1,2-a]pyrimidine moiety is particularly noteworthy for its ability to form hydrogen bonds and π-stacking interactions with biological targets. These interactions are essential for stabilizing binding and enhancing drug efficacy. Additionally, the presence of the azetidine ring contributes to the compound's solubility and metabolic stability, which are critical factors in drug development. These properties make 8'-(propan-2-yl)-7',8'-dihydro-6'H-spiroazetidine-3,5'-imidazo1,2-apyrimidine-7'-one a promising lead compound for further investigation.

Recent advances in synthetic methodologies have enabled more efficient preparation of complex heterocyclic systems like this one. Modern techniques such as transition-metal-catalyzed coupling reactions and organometallic chemistry have streamlined the synthesis of spirocyclic compounds, reducing both cost and time-to-market. These advancements are particularly relevant for compounds like CAS No. 2137852-53-8, which require multi-step synthesis to achieve the desired structural complexity.

The pharmacological profile of 8'-(propan-2-yl)-7',8'-dihydro-6'H-spiroazetidine-3,5'-imidazo1,2-apyrimidine-7'-one has been preliminarily assessed through in vitro assays targeting various kinases and other enzymes relevant to human health. Initial results indicate moderate activity against several oncogenic kinases, suggesting potential utility in oncology research. Furthermore, its interaction with non-oncogenic targets has been explored to evaluate potential side effects or off-target effects.

The compound's unique structural features also make it an attractive platform for structure-based drug design (SBDD). High-resolution crystal structures of protein-ligand complexes can provide valuable insights into binding mechanisms and guide further optimization efforts. Collaborative efforts between computational chemists and experimental biologists are increasingly leveraging SBDD approaches to accelerate drug discovery pipelines.

In conclusion,CAS No. 2137852-53-8 represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its spirocyclic framework combined with functionalized heterocycles positions it as a versatile scaffold for developing novel therapeutic agents. Ongoing research aims to further elucidate its mechanism of action and explore its therapeutic applications in areas such as oncology and inflammation management.